3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H13F3N4S
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 3-(3,5-dimethylphenyl)-6-[3-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H13F3N4S/c1-10-6-11(2)8-13(7-10)15-22-23-17-25(15)24-16(26-17)12-4-3-5-14(9-12)18(19,20)21/h3-9H,1-2H3
• InChI Key: RDERXMDYNYTFCF-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C2=NN=C3N2N=C(S3)C4=CC(=CC=C4)C(F)(F)F)C

Description

3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as TMTD, is a potent chemical compound with a unique molecular structure. TMTD has been extensively studied for its potential applications in scientific research due to its diverse properties.

Mechanism of Action

The mechanism of action of 3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have shown that 3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can induce apoptosis in cancer cells by activating the caspase pathway. 3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been found to inhibit the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. Moreover, 3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to inhibit the activity of the PI3K/Akt signaling pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit a variety of biochemical and physiological effects. 3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to induce oxidative stress in cancer cells, leading to DNA damage and cell death. Moreover, 3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to inhibit the activity of certain enzymes involved in the metabolism of drugs, leading to increased drug efficacy. 3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments. 3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a potent chemical compound with a unique molecular structure, making it an excellent tool for studying the mechanism of action of various biological processes. Moreover, 3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is relatively easy to synthesize, making it readily available for scientific research. However, 3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has some limitations for lab experiments. 3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a highly reactive compound and can be toxic to cells at high concentrations. Therefore, careful handling and dosing are required when working with 3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Future Directions

There are several future directions for the study of 3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is to further investigate the mechanism of action of 3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, particularly its effects on the caspase, NF-κB, and PI3K/Akt signaling pathways. Another potential direction is to study the potential applications of 3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Moreover, future studies could investigate the potential synergistic effects of 3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole with other chemotherapeutic agents.

Synthesis Methods

3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be synthesized by the reaction of 3,5-dimethylphenyl hydrazine with 3-(trifluoromethyl)phenyl isothiocyanate in the presence of triethylamine. The reaction yields 3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole as a yellow solid with a high purity level. The synthesis method is relatively straightforward and can be easily scaled up for large-scale production.

Scientific Research Applications

3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied extensively for its potential applications in scientific research. 3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit potent antitumor activity against a variety of cancer cell lines, including melanoma, breast cancer, and lung cancer. 3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been found to exhibit antifungal, antibacterial, and antiviral activity. Moreover, 3-(3,5-Dimethylphenyl)-6-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.